![molecular formula C12H9F2NO2S B1509485 Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate CAS No. 1187056-38-7](/img/structure/B1509485.png)
Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Characterization:
- Ethyl 2-(2-(2-methylbenzylidene)hydrazinyl)thiazole-4-carboxylate and its derivatives have been synthesized and characterized using techniques like 1H NMR, 13C NMR, FT-IR, and UV–Vis. Single crystal X-ray diffraction (SC-XRD) was employed for final confirmation. These studies provide insights into the optimized geometry, nonlinear optical (NLO) properties, and frontier molecular orbitals (FMOs) of these compounds, indicating significant technological applications due to their sizable NLO character (Haroon et al., 2019).
Precursor to Analog Compounds:
- Ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate, a related compound, has been used as a precursor to ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs via Michael-like addition of secondary amines. This highlights its role in the synthesis of various bioactive compounds (Boy & Guernon, 2005).
Structural Analysis:
- The compound ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate has been studied for its structure, revealing how molecules associate via hydrogen bonds, offering insights into molecular interactions and stability (Lynch & Mcclenaghan, 2004).
Experimental and Theoretical Studies:
- Ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate has been analyzed through spectroscopic characterization and X-ray diffraction, with further investigation by DFT quantum chemical methods. Such studies are crucial for understanding the molecular geometry, hydrogen bonding sites, and electronic properties of these compounds (Haroon et al., 2018).
Synthesis and Crystal Structure Characterization:
- The synthesis and crystal structure characterization of Ethyl 5-(thiophene-2-carbonyl)thiazole-4-carboxylate, including Hirshfeld surface analysis, are important for understanding the molecular packing modes and electronic properties, such as the frontier molecular orbitals and molecular electrostatic potential map (Akhileshwari et al., 2021).
Antimicrobial and Antiviral Properties:
- A series of ethyl 2-(2-(arylidene)hydrazinyl)thiazole-4-carboxylates has been synthesized and evaluated for their antimicrobial and antioxidant activities. Additionally, molecular docking methods suggest the potential of these compounds as therapeutic targets for the Mpro protein of SARS-CoV-2 (COVID-19), indicating their relevance in pharmaceutical research (Haroon et al., 2021).
Anti-Proliferative Screening:
- Thiazole compounds, including derivatives of ethyl 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylate, have been synthesized and tested for anticancer activity against breast cancer cells. This highlights their potential in developing new anticancer therapies (Sonar et al., 2020).
properties
IUPAC Name |
ethyl 2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO2S/c1-2-17-12(16)9-6-18-11(15-9)10-7(13)4-3-5-8(10)14/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDPCNNSTYGJTTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)C2=C(C=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30732105 | |
Record name | Ethyl 2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30732105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate | |
CAS RN |
1187056-38-7 | |
Record name | Ethyl 2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30732105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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